Cas no 2248363-73-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate
• CAS No: 2248363-73-5
• MF: C₂₃H₁₆N₂O₅S
• MW: 432.448544502258
• CID: 5976458
• PubChem ID: 165726516
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248363-73-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate
• EN300-6524659

• Inchi： 1S/C23H16N2O5S/c26-19(15-9-8-13-4-3-5-14(13)12-15)24-20-18(10-11-31-20)23(29)30-25-21(27)16-6-1-2-7-17(16)22(25)28/h1-2,6-12H,3-5H2,(H,24,26)
• InChI Key： YSTJHQGYBXBSLH-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1NC(C1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 432.07799279g/mol
• Monoisotopic Mass: 432.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate (CAS: 2248363-73-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate (CAS: 2248363-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole, indene, and thiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and pharmacological properties, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, addressing challenges related to the complexity of its structure. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of high-quality batches for preclinical studies.

In terms of pharmacological activity, preliminary studies have demonstrated that 2248363-73-5 exhibits potent inhibitory effects on specific molecular targets involved in inflammatory and oncogenic pathways. For instance, it has been shown to modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, which are critical in the regulation of cellular proliferation and inflammation. These findings suggest potential applications in the treatment of conditions such as cancer and chronic inflammatory diseases.

Further research has explored the compound's pharmacokinetic and toxicological profiles. In vitro and in vivo studies have indicated favorable absorption and distribution properties, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Ongoing studies are investigating formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy and reduce potential side effects.

The therapeutic potential of 2248363-73-5 is also being evaluated in combination therapies. Recent findings suggest synergistic effects when used alongside conventional chemotherapeutic agents, highlighting its potential as an adjunct in cancer treatment. Additionally, its role in modulating immune responses has sparked interest in its application for autoimmune disorders, although further validation is required.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1H-indene-5-amido)thiophene-3-carboxylate (CAS: 2248363-73-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and multifaceted pharmacological activities underscore its potential for diverse therapeutic applications. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacokinetic properties, and translate these findings into clinical benefits.